N-cyclohexyl-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide

• IUPAC Name: N-cyclohexyl-2-[[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide
• InChI: InChI=1S/C17H21N3OS2/c1-12-7-5-6-10-14(12)16-19-17(23-20-16)22-11-15(21)18-13-8-3-2-4-9-13/h5-7,10,13H,2-4,8-9,11H2,1H3,(H,18,21)
• InChI Key: IVRWHBPONHIBSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NSC(=N2)SCC(=O)NC3CCCCC3
• Molecular Formula: C17H21N3OS2
• Molecular Weight: 347.5 g/mol

Description

N-cyclohexyl-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide, also known as CTAT, is a chemical compound that has gained attention in the scientific community due to its potential use as a therapeutic agent. CTAT belongs to the family of thiadiazole compounds, which have been shown to possess a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

Scientific Research Applications

Anticancer Potential

N-cyclohexyl-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide derivatives have been synthesized and evaluated for their potential as anticancer agents. Notably, some derivatives have shown promising anticancer activities. For instance, a study highlighted the synthesis of 1,3,4-thiadiazole derivatives exhibiting significant cytotoxicity against MCF-7 and A549 tumor cell lines. Among these, a compound demonstrated exceptional cytotoxic activity, surpassing that of cisplatin in terms of efficacy against these cancer cell lines (Çevik et al., 2020).

Antimicrobial Activities

The synthesis of N-cyclohexyl-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide and its derivatives has also been explored for antimicrobial applications. A study involving the synthesis of 1,4-disubstituted 1,2,3-triazoles tethering bioactive benzothiazole nucleus revealed significant antimicrobial activities against various gram-positive, gram-negative bacteria, and fungal strains. This indicates the potential of such compounds in developing new antimicrobial agents (Rezki et al., 2016).

Insecticidal Properties

Moreover, the derivatives of N-cyclohexyl-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide have been assessed for their insecticidal efficacy. A study reported the synthesis of innovative heterocycles incorporating a thiadiazole moiety and their evaluation against the cotton leafworm, Spodoptera littoralis. The results underscored the potential of these compounds as effective insecticides, showcasing a new avenue for pest control strategies (Fadda et al., 2017).

Antibacterial Agents

Research on N-cyclohexyl-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide derivatives has extended to their use as antibacterial agents. A study focused on the synthesis of acetylenic derivatives of a substituted 1,3,4-thiadiazole demonstrated their potential as effective antibacterial and antifungal agents, further expanding the scope of thiadiazole derivatives in pharmaceutical applications (Tamer & Qassir, 2019).